APC 366
APC 366
An elective, selective inhibitor of the mast cell tryptase, which inhibits tryptase-induced histamine release from human tonsil and lung cells. It can reduce airway inflammation and block postchallenge airway hyperresponsiveness in vivo.
Brand Name:
Vulcanchem
CAS No.:
158921-85-8
VCID:
VC21544315
InChI:
InChI=1S/C22H28N6O4/c23-19(30)17-8-4-12-28(17)21(32)16(7-3-11-26-22(24)25)27-20(31)15-10-9-13-5-1-2-6-14(13)18(15)29/h1-2,5-6,9-10,16-17,29H,3-4,7-8,11-12H2,(H2,23,30)(H,27,31)(H4,24,25,26)/t16-,17-/m0/s1
SMILES:
C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N
Molecular Formula:
C22H28N6O4
Molecular Weight:
440.5 g/mol
APC 366
CAS No.: 158921-85-8
Cat. No.: VC21544315
Molecular Formula: C22H28N6O4
Molecular Weight: 440.5 g/mol
Purity: >98%
* For research use only. Not for human or veterinary use.
Specification
| Description | An elective, selective inhibitor of the mast cell tryptase, which inhibits tryptase-induced histamine release from human tonsil and lung cells. It can reduce airway inflammation and block postchallenge airway hyperresponsiveness in vivo. |
|---|---|
| CAS No. | 158921-85-8 |
| Molecular Formula | C22H28N6O4 |
| Molecular Weight | 440.5 g/mol |
| IUPAC Name | (2S)-1-[(2S)-5-(diaminomethylideneamino)-2-[(1-hydroxynaphthalene-2-carbonyl)amino]pentanoyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C22H28N6O4/c23-19(30)17-8-4-12-28(17)21(32)16(7-3-11-26-22(24)25)27-20(31)15-10-9-13-5-1-2-6-14(13)18(15)29/h1-2,5-6,9-10,16-17,29H,3-4,7-8,11-12H2,(H2,23,30)(H,27,31)(H4,24,25,26)/t16-,17-/m0/s1 |
| Standard InChI Key | SKYWIMYOGAWOMB-IRXDYDNUSA-N |
| Isomeric SMILES | C1C[C@H](N(C1)C(=O)[C@H](CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N |
| SMILES | C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N |
| Canonical SMILES | C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N |
| Appearance | White lyophilised solid |
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